Cas no 512188-83-9 (hex-5-yn-3-amine)

• Product Name: hex-5-yn-3-amine
• CAS No: 512188-83-9
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD16698395
• CID: 3321755
• PubChem ID: 21192690
• Update Time: 2025-10-24

hex-5-yn-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-HEXYN-3-AMINE
• hex-5-yn-3-amine
• 512188-83-9
• AKOS008153137
• Z969111798
• EN300-85697

• MDL： MFCD16698395
• Inchi： 1S/C6H11N/c1-3-5-6(7)4-2/h1,6H,4-5,7H2,2H3
• InChI Key： QRSKOUFDYNFCNV-UHFFFAOYSA-N
• SMILES： CCC(N)CC#C

Computed Properties

• Exact Mass: 97.089149355Da
• Monoisotopic Mass: 97.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on hex-5-yn-3-amine

Professional Introduction to Compound with CAS No. 512188-83-9 and Product Name hex-5-yn-3-amine

The compound with the CAS number 512188-83-9 and the product name hex-5-yn-3-amine represents a significant advancement in the field of organic chemistry and pharmaceutical research. This specialized compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes. The molecular formula of hex-5-yn-3-amine suggests a hexane backbone with an alkyne functional group at the 5th position and an amine group at the 3rd position, making it a versatile intermediate in synthetic chemistry.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the design of molecules that can interact with biological targets with high specificity. The structural features of hex-5-yn-3-amine make it an attractive candidate for further derivatization, allowing chemists to explore its reactivity and potential biological activity. The presence of both the alkyne and amine functional groups provides multiple sites for chemical modification, enabling the synthesis of complex molecules that could serve as lead compounds for drug discovery.

One of the most compelling aspects of hex-5-yn-3-amine is its role as a building block in the synthesis of more complex pharmacophores. Researchers have been particularly interested in its potential as a precursor for developing small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. The alkyne group, in particular, has been utilized in cross-coupling reactions to introduce additional functional groups, expanding the chemical diversity of the resulting compounds.

The amine group at the 3rd position of hex-5-yn-3-amine also plays a crucial role in determining its chemical behavior. Amines are well-known for their ability to form hydrogen bonds, making them valuable in designing molecules that can interact with biological targets through non-covalent interactions. This property has been exploited in the development of peptidomimetics and other protein-binding ligands. Furthermore, the alkyne functionality can be further modified through metal-catalyzed reactions such as Sonogashira couplings, allowing for the introduction of aryl or heteroaryl groups, which can enhance binding affinity and selectivity.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on hex-5-yn-3-amine. Molecular modeling studies have helped predict how modifications to its structure can influence its biological activity. For example, computational analyses have identified specific positions on the molecule where substituents can be introduced to optimize interactions with target proteins. These insights have guided experimental efforts, leading to more efficient synthetic routes and improved yields of biologically active compounds.

In addition to its pharmaceutical applications, hex-5-yn-3-amine has shown promise in materials science. Its unique structural features make it suitable for use as a monomer or cross-linking agent in polymer synthesis. Researchers have explored its incorporation into conjugated polymers for organic electronics applications, where its ability to form stable π-conjugated systems could enhance charge transport properties. Furthermore, the compound’s reactivity allows for the creation of novel materials with tailored properties, such as stimuli-responsive polymers or hydrogels.

The synthesis of hex-5-yn-3-amine itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available precursors like hexane derivatives. However, recent reports have highlighted more streamlined synthetic routes that leverage catalytic systems to achieve higher atom economy and reduced reaction times. These advances not only make the production of hex-5-yn-3-am ine more efficient but also open up possibilities for scaling up its synthesis for industrial applications.

The safety profile of hex -5 -yn -3 -amine is another critical consideration in its application across different fields. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must still be followed to ensure worker safety during synthesis and handling. Storage conditions must be controlled to prevent degradation or unwanted side reactions, particularly when working with reactive functional groups like alkynes and amines.

Future research directions involving hex -5 -yn -3 -amine are likely to focus on expanding its utility through innovative synthetic strategies and exploring new biological targets. The integration of machine learning techniques into drug discovery pipelines could further accelerate the identification of novel derivatives with enhanced therapeutic potential. Additionally, interdisciplinary collaborations between chemists, biologists, and material scientists will be essential in unlocking the full potential of this versatile compound.